Cas no 1131588-20-9 (3-Iodo-4-neopentylbenzoic acid)

• Product Name: 3-Iodo-4-neopentylbenzoic acid
• CAS No: 1131588-20-9
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1030654
• PubChem ID: 44828531
• Update Time: 2025-04-20

3-Iodo-4-neopentylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-neopentylbenzoic acid
• 4-(2,2-Dimethylpropyl)-3-iodobenzoic acid
• 4-(2,2-dimethylpropyl)-3-iodanyl-benzoic acid
• A802831
• AK133709
• CTK8E2087
• KB-145131
• SBB064857
• 3-Iodo-4-neopentylbenzoicacid
• 1131588-20-9
• DB-294371
• DTXSID60660785
• AKOS015890285

• Inchi： 1S/C12H15IO2/c1-12(2,3)7-9-5-4-8(11(14)15)6-10(9)13/h4-6H,7H2,1-3H3,(H,14,15)
• InChI Key： DZSQYSGNPHEEBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1CC(C)(C)C

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives